Cas no 688353-31-3 (2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 688353-31-3
• MF: C₁₇H₁₉N₃O₂S₂
• MW: 361.481661081314
• CID: 6191602
• PubChem ID: 4602400
• Update Time: 2025-10-31

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide
• F0612-0023
• AB00684616-01
• 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• AKOS024587356
• 688353-31-3
• 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• EU-0091626

• Inchi： 1S/C17H19N3O2S2/c1-10-4-6-12(7-5-10)18-14(21)9-23-17-19-13-8-11(2)24-15(13)16(22)20(17)3/h4-7,11H,8-9H2,1-3H3,(H,18,21)
• InChI Key： PUQFTNSEKUSLCG-UHFFFAOYSA-N
• SMILES： S1C2C(N(C)C(=NC=2CC1C)SCC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 361.09186920g/mol
• Monoisotopic Mass: 361.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Additional information on 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Introduction to 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl})-N-(4-methylphenyl)acetamide (CAS No: 688353-31-3)

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl})-N-(4-methylphenyl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 688353-31-3, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the class of heterocyclic sulfonamides, which are well-known for their diverse pharmacological properties and therapeutic applications.

The structural framework of this compound incorporates a thieno[3,2-d]pyrimidine core, which is a fused heterocyclic system consisting of a thiophene ring linked to a pyrimidine ring. This particular scaffold is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfanyl group at the 2-position of the thieno[3,2-d]pyrimidine ring enhances its interaction with biological targets, making it a promising candidate for further pharmacological investigation.

The N-(4-methylphenyl)acetamide moiety appended to the sulfanyl group introduces additional functionality that can influence the compound's solubility, bioavailability, and metabolic stability. The 4-methylphenyl group is a common pharmacophore in drug design due to its ability to modulate receptor binding and enhance pharmacokinetic profiles. This combination of structural elements makes 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl})-N-(4-methylphenyl)acetamide a compelling subject for research in drug discovery and development.

In recent years, there has been increasing interest in the development of novel therapeutic agents based on heterocyclic sulfonamides. These compounds have shown promise in various preclinical studies due to their ability to interact with key biological targets involved in disease pathogenesis. For instance, studies have demonstrated that sulfonamides can inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in cancer and inflammation.

The thieno[3,2-d]pyrimidine scaffold in 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl})-N-(4-methylphenyl)acetamide has been investigated for its potential antitumor activity. Preclinical studies have suggested that this class of compounds can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The sulfanyl group is believed to play a crucial role in mediating these effects by interacting with specific protein targets.

The N-(4-methylphenyl)acetamide moiety may contribute to the compound's bioactivity by influencing its binding affinity and selectivity towards target enzymes or receptors. This region can be further modified to optimize pharmacological properties such as potency and selectivity. Computational modeling and structure-based drug design approaches have been employed to explore the binding interactions of this compound with potential biological targets.

Further research is needed to fully elucidate the mechanism of action and therapeutic potential of 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl})-N-(4-methylphenyl)acetamide. In vitro and in vivo studies are essential to evaluate its efficacy and safety profile in relevant disease models. Additionally, exploring synthetic modifications to enhance its pharmacological properties could lead to the development of novel therapeutic agents with improved clinical outcomes.

The growing body of evidence supporting the therapeutic potential of heterocyclic sulfonamides underscores their importance as scaffolds for drug discovery. As research continues to uncover new biological activities and mechanisms of action associated with these compounds, they are likely to remain a cornerstone of pharmaceutical innovation in the coming years. The unique structural features of 2-{(< strong > 3 , 6 - dim eth yl - 4 - ox o - 3 H , 4 H , 6 H , 7 H - thi en o [ 3 , 2 - d ] p y rim idin e - 2 - y l ) s u l f an y l } ) - N - ( < strong > 4 - m eth yl p hen y l ) ac eta m ide ( C A S N o : < strong > 688353 - 31 - 3 strong > ) holds particular promise for future developments in medicinal chemistry and therapeutic applications.